Cas no 1719-19-3 (2-Methyl-4-phenylbut-3-yn-2-ol)

2-Methyl-4-phenylbut-3-yn-2-ol structure
1719-19-3 structure
Product Name:2-Methyl-4-phenylbut-3-yn-2-ol
CAS No:1719-19-3
MF:C11H12O
MW:160.212383270264
MDL:MFCD00041572
CID:224940
PubChem ID:87573364
Update Time:2025-04-19

2-Methyl-4-phenylbut-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-phenylbut-3-yn-2-ol
    • 2-Hydroxy-2-methyl-4-phenyl-3-butyne
    • 2-METHYL-4-PHENYL-3-BUTYN-2-OL
    • 3-Butyn-2-ol,2-methyl-4-phenyl-
    • 4-Phenyl-2-methyl-3-butyn-2-ol
    • 3-Butyn-2-ol, 2-methyl-4-phenyl-
    • NSC149374
    • STK722016
    • SBB008964
    • BBL018606
    • T7460
    • M1415
    • FT-0737994
    • 1719-19-3
    • CS-0154963
    • SY038992
    • SCHEMBL487465
    • MFCD00041572
    • BAA71919
    • DS-15287
    • NSC-149374
    • DTXSID20302174
    • A881901
    • F1011-0277
    • 1,3,5[10]-ESTRATRIENE-3,16ALPHA,17BETA-TRIOL16-GLUCURONIDESODIUMSALT
    • AKOS000313774
    • C73305
    • FUPXYICBZMASCM-UHFFFAOYSA-N
    • MDL: MFCD00041572
    • Inchi: 1S/C11H12O/c1-11(2,12)9-8-10-6-4-3-5-7-10/h3-7,12H,1-2H3
    • InChI Key: FUPXYICBZMASCM-UHFFFAOYSA-N
    • SMILES: OC(C#CC1C=CC=CC=1)(C)C

Computed Properties

  • Exact Mass: 160.08900
  • Monoisotopic Mass: 160.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: White - off white crystalline powder
  • Density: 1.04
  • Melting Point: 52.0 to 55.0 deg-C
  • Boiling Point: 259.9°C at 760 mmHg
  • Flash Point: 116.3°C
  • Refractive Index: 1.557
  • PSA: 20.23000
  • LogP: 1.80900
  • Solubility: Not determined

2-Methyl-4-phenylbut-3-yn-2-ol Security Information

2-Methyl-4-phenylbut-3-yn-2-ol Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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